
Thermal stability issues of
Tris(dimethylamino)borane at high temperatures

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tris(dimethylamino)borane

Cat. No.: B1346698 Get Quote

Technical Support Center:
Tris(dimethylamino)borane Thermal Stability
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with Tris(dimethylamino)borane, focusing on its

thermal stability at elevated temperatures. Below, you will find troubleshooting guides and

frequently asked questions to ensure safe and effective experimentation.

Frequently Asked Questions (FAQs)
Q1: What is the recommended maximum operating temperature for

Tris(dimethylamino)borane?

A1: Tris(dimethylamino)borane is thermally stable up to approximately 200°C when handled

under an inert atmosphere.[1] Above this temperature, it undergoes thermal decomposition. For

applications requiring heating, it is crucial to maintain a dry, oxygen-free environment to prevent

premature degradation.

Q2: What are the expected decomposition products of Tris(dimethylamino)borane at high

temperatures?

A2: The thermal decomposition of Tris(dimethylamino)borane is a complex process. The

primary gaseous product released is dimethylamine.[1] The remaining boron-containing
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compounds can vary, but may include bis(dimethylamino)borane.[2] In some reaction contexts,

at approximately 200°C, the formation of 2,4-diamino-1,3,2,4-dithiadiboretanes has been

observed, suggesting complex rearrangement and reaction pathways.[3]

Q3: My reaction involving Tris(dimethylamino)borane at a high temperature is showing

unexpected side products. What could be the cause?

A3: Unexpected side products when heating Tris(dimethylamino)borane can arise from

several factors:

Presence of Air or Moisture: Tris(dimethylamino)borane is highly sensitive to air and

moisture, and its reactivity is exacerbated at higher temperatures.[1][4] Contamination can

lead to hydrolysis and oxidation, forming various boric acid derivatives and other impurities.

Reaction with Solvents: Protic solvents like water and alcohols will readily react with

Tris(dimethylamino)borane, leading to its decomposition even at room temperature.[1][4]

Ensure all solvents are rigorously dried before use.

Temperature Exceeding Stability Limit: Heating above its decomposition temperature

(around 200°C) will inevitably lead to the formation of various decomposition products.[1]

Q4: How should I handle Tris(dimethylamino)borane for high-temperature applications?

A4: Due to its air and moisture sensitivity, all manipulations of Tris(dimethylamino)borane,

especially at elevated temperatures, should be conducted under an inert atmosphere (e.g.,

nitrogen or argon) using Schlenk line or glovebox techniques.[5][6] Glassware must be

thoroughly dried by oven heating or flame drying under vacuum before use.[5][6] Use of dry,

aprotic solvents is mandatory.
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Issue Potential Cause Recommended Solution

Reaction failure or low yield at

high temperature

1. Degradation of

Tris(dimethylamino)borane due

to exposure to air/moisture. 2.

Reaction temperature is too

high, causing rapid

decomposition.

1. Ensure all handling is

performed under a strict inert

atmosphere. Use freshly

opened or properly stored

reagent. 2. Carefully control

the reaction temperature to

remain within the stable range

of the compound.

Inconsistent results between

experiments

1. Variable levels of

air/moisture contamination. 2.

Inaccurate temperature

monitoring or control.

1. Standardize handling

procedures using Schlenk or

glovebox techniques. 2.

Calibrate temperature

controllers and ensure the

thermocouple is placed

correctly for accurate readings.

Formation of solid precipitates

1. Reaction with residual water

to form boric acid derivatives.

2. Formation of insoluble

polymeric boron-nitrogen

compounds at very high

temperatures.

1. Rigorously dry all solvents

and reagents. 2. Lower the

reaction temperature and

consider alternative synthetic

routes if possible.

Quantitative Data Summary
Property Value Reference

Boiling Point 147-148 °C [7][8]

Melting Point -16 °C [7][8]

Thermal Stability Limit
~200 °C (under inert

atmosphere)
[1]
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Thermogravimetric Analysis (TGA) of
Tris(dimethylamino)borane
Objective: To determine the thermal stability and decomposition profile of

Tris(dimethylamino)borane.

Methodology:

Sample Preparation (Inert Atmosphere): All sample handling must be performed in a

glovebox under a nitrogen or argon atmosphere.

Instrument Setup:

Use a TGA instrument equipped with a gas-tight furnace.

Select an appropriate crucible material (e.g., alumina or platinum).

Purge the TGA furnace with a high-purity inert gas (e.g., nitrogen or argon) at a constant

flow rate (e.g., 50-100 mL/min) for a sufficient time to ensure an inert environment.

Sample Loading:

Inside the glovebox, accurately weigh a small amount of Tris(dimethylamino)borane
(typically 5-10 mg) into the TGA crucible.

If possible, use a hermetically sealed pan that can be punctured by the instrument just

before the analysis begins. If using an open pan, the TGA must be housed within a

glovebox.

TGA Program:

Equilibrate the sample at a low temperature (e.g., 30°C).

Ramp the temperature at a controlled rate (e.g., 10°C/min) to a final temperature well

above the expected decomposition (e.g., 400°C).

Continuously record the sample mass as a function of temperature.
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Data Analysis:

Plot the percentage of initial mass versus temperature.

Determine the onset temperature of decomposition from the TGA curve.

Differential Scanning Calorimetry (DSC) of
Tris(dimethylamino)borane
Objective: To determine the temperatures of thermal transitions (e.g., melting, decomposition)

and the associated heat flow.

Methodology:

Sample Preparation (Inert Atmosphere): As with TGA, all sample preparation must be

conducted in a glovebox.

Instrument Setup:

Use a DSC instrument capable of operating under a controlled atmosphere.

Use hermetically sealed aluminum or stainless steel pans to prevent sample volatilization

and reaction with the atmosphere.

Sample Loading:

Inside the glovebox, place a small amount of Tris(dimethylamino)borane (typically 2-5

mg) into the DSC pan.

Hermetically seal the pan using a crucible press.

Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.

DSC Program:

Equilibrate the cell at a low temperature (e.g., -50°C to observe the melting point).
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Ramp the temperature at a controlled rate (e.g., 10°C/min) to a temperature above the

decomposition point (e.g., 300°C).

Record the differential heat flow between the sample and the reference.

Data Analysis:

Plot the heat flow versus temperature.

Identify endothermic peaks (e.g., melting) and exothermic peaks (e.g., decomposition).

Determine the onset temperatures and peak temperatures for these transitions.
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Caption: Workflow for TGA and DSC analysis of air-sensitive compounds.
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High-Temp Reaction Issue
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Thieme E-Books & E-Journals [thieme-connect.de]

2. pubs.acs.org [pubs.acs.org]

3. molan.wdfiles.com [molan.wdfiles.com]

4. neilsonlab.colostate.edu [neilsonlab.colostate.edu]

5. researchgate.net [researchgate.net]

6. Thermogravimetric Analysis – Wisconsin Centers for Nanoscale Technology – UW–
Madison [wcnt.wisc.edu]

7. epfl.ch [epfl.ch]

8. Tris(dimethylamino)borane 97 4375-83-1 [sigmaaldrich.com]

To cite this document: BenchChem. [Thermal stability issues of Tris(dimethylamino)borane at
high temperatures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346698#thermal-stability-issues-of-tris-
dimethylamino-borane-at-high-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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